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Compound of Interest

Compound Name: Potassium hydride

Cat. No.: B1199103 Get Quote

An In-depth Examination of a Powerful Alkali Metal Hydride

Potassium hydride (KH) is a highly reactive, inorganic compound with the chemical formula

KH. As a potent alkali metal hydride, it serves as an exceptionally strong, non-nucleophilic base

in organic synthesis, finding significant application in pharmaceutical and materials science

research. This technical guide provides a detailed overview of its chemical and physical

properties, synthesis, reactivity, and safe handling procedures, with a focus on its utility for

researchers, scientists, and professionals in drug development.

Core Properties of Potassium Hydride
Potassium hydride is a white to gray crystalline powder, though it is most commonly available

commercially as a 20-35% dispersion in mineral oil or paraffin wax to mitigate its pyrophoric

nature.[1][2] It possesses a cubic rock salt crystal structure.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of potassium hydride is presented in

Table 1.

Table 1: Physical and Chemical Properties of Potassium Hydride
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Property Value Reference(s)

Chemical Formula KH [1][2]

Molar Mass 40.1062 g/mol [2]

Appearance
White to gray crystalline

powder
[1][2]

Density 1.43 g/cm³ [1][2]

Decomposition Temperature ~400-417 °C [1]

Solubility

Insoluble in non-polar organic

solvents (e.g., benzene, diethyl

ether). Reacts violently with

protic solvents (e.g., water,

alcohols).

[1][2]

CAS Number 7693-26-7 [1]

Thermodynamic Data
The thermodynamic properties of potassium hydride underscore its stability and reactivity.

Key thermodynamic data are summarized in Table 2.

Table 2: Thermodynamic Properties of Potassium Hydride

Property Value Reference(s)

Standard Enthalpy of

Formation (ΔfH⦵298)
-57.82 kJ/mol [2][3]

Heat Capacity (C) 37.91 J/(mol·K) [2]

Standard Gibbs Free Energy

of Formation (ΔG°f)
-50.92 kJ/mol [3]

Standard Entropy (S°) 49.0 J/(mol·K) [3]

Synthesis and Commercial Availability
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Potassium hydride is typically synthesized through the direct combination of potassium metal

and hydrogen gas at elevated temperatures.[1][2]

Industrial Synthesis
The industrial production of potassium hydride involves the reaction of molten potassium with

hydrogen gas at temperatures ranging from 200 to 400 °C.[1][2] To manage the highly

exothermic nature of the reaction and to facilitate handling of the final product, the synthesis is

often carried out in a high-boiling point inert medium, such as mineral oil, resulting in a

dispersion.[1]
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Reaction Vessel
(200-400 °C)

Inert Oil Dispersion

Reactant

Hydrogen Gas (H₂)

Reactant

Potassium Hydride (KH)
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Caption: Industrial Synthesis of Potassium Hydride.

Alternative Preparations and Enhanced Reactivity
Alternative methods for preparing potassium hydride aim to improve its handling

characteristics and reactivity. One such method involves the homogenization of commercial KH

dispersions with paraffin wax to create a solid form, denoted as KH(P), which is easier to weigh

and handle.[4][5] Additionally, "superactive" potassium hydride with enhanced reactivity can

be prepared from hydrogen and superbasic reagents like t-BuOK-TMEDA in hexane.[6] The

reactivity of KH can also be enhanced by the addition of 18-crown-6, which can act as a phase-

transfer agent.[6]

Reactivity and Applications in Organic Synthesis
Potassium hydride is a powerful superbase, more basic than sodium hydride, and is utilized in

a variety of organic reactions.[2][7] Its primary role is as a deprotonating agent for a wide range

of substrates.
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Deprotonation Reactions
KH is highly effective for the deprotonation of weakly acidic protons, such as those in alcohols,

amines, and carbonyl compounds, to form the corresponding potassium salts (alkoxides,

amides, and enolates).[2][6] It is particularly adept at deprotonating sterically hindered alcohols,

a reaction that is often slow or incomplete with other bases like sodium hydride.[6]

Potassium Hydride (KH)

Deprotonation

Substrate with Acidic Proton
(e.g., R-OH, R₂NH, R-CO-CH₂R')

Potassium Salt (R-O⁻K⁺, R₂N⁻K⁺, Enolate)
+ Hydrogen Gas (H₂)

Click to download full resolution via product page

Caption: General Deprotonation Reaction using KH.

Key Applications in Synthesis
The strong basicity of potassium hydride makes it a valuable reagent in numerous synthetic

transformations, including:

Williamson Ether Synthesis: Generation of alkoxides from alcohols for subsequent reaction

with alkyl halides.

Enolate Formation: Deprotonation of ketones, esters, and other carbonyl compounds to form

enolates for use in alkylation, acylation, and condensation reactions.[2]

Condensation Reactions: Facilitating intramolecular condensations such as the Dieckmann

condensation.[8]

Preparation of Superbases: Used in the preparation of other superbases, such as RNHK and

ROK.[6]

Wittig Reaction: Generation of phosphorus ylides from phosphonium salts.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://en.wikipedia.org/wiki/Potassium_hydride
https://www.lookchem.com/casno7693-26-7.html
https://www.lookchem.com/casno7693-26-7.html
https://www.benchchem.com/product/b1199103?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199103?utm_src=pdf-body
https://en.wikipedia.org/wiki/Potassium_hydride
https://www.tandfonline.com/doi/pdf/10.1080/00304948309355445
https://www.lookchem.com/casno7693-26-7.html
https://www.organic-chemistry.org/abstracts/lit1/498.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium hydride has also been investigated for its potential in catalysis, for instance, as an

intercalated form in graphite for ammonia synthesis.[1][9]

Experimental Protocols and Safe Handling
The high reactivity of potassium hydride necessitates careful handling in an inert atmosphere

to prevent contact with moisture and air, with which it can react violently and ignite.[6][10]

General Handling of Potassium Hydride Dispersion
The following is a general protocol for handling commercially available potassium hydride
dispersions in mineral oil. All manipulations should be performed in a glovebox or under a

positive pressure of an inert gas (e.g., argon or nitrogen).
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Start: Obtain KH dispersion

Weigh required amount of KH dispersion

Transfer dispersion to reaction flask under inert atmosphere

Wash KH with a dry, high-boiling hydrocarbon solvent (e.g., hexane) to remove mineral oil

Carefully remove the solvent via syringe or cannula

Repeat wash and decant steps as necessary

Optional

Dry the washed KH under vacuum

Proceed with the reaction under an inert atmosphere

Reaction Setup Complete

Click to download full resolution via product page

Caption: Workflow for Handling Potassium Hydride Dispersion.
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Representative Experimental Protocol: Deprotonation of
a Hindered Alcohol
This protocol describes the deprotonation of a sterically hindered tertiary alcohol using

potassium hydride, a reaction for which KH is particularly well-suited.

Materials:

Potassium hydride (35 wt. % dispersion in mineral oil)

Hindered tertiary alcohol (e.g., tert-butanol)

Anhydrous tetrahydrofuran (THF)

Dry hexane

Argon or nitrogen gas supply

Schlenk line or glovebox

Magnetic stirrer and stir bar

Syringes and needles

Procedure:

Preparation of KH: In a glovebox or under a positive pressure of argon, weigh the desired

amount of the KH dispersion into a dry, argon-flushed flask equipped with a magnetic stir bar.

Washing the KH: Add dry hexane to the flask to suspend the KH. Allow the gray KH powder

to settle, and then carefully remove the hexane supernatant containing the mineral oil via a

syringe. Repeat this washing procedure two more times.

Drying the KH: Dry the washed KH under a high vacuum for at least one hour to remove any

residual hexane.

Reaction Setup: Reintroduce an inert atmosphere into the flask containing the dry KH. Add

anhydrous THF to the flask to create a slurry.
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Deprotonation: While stirring the KH slurry, slowly add a solution of the hindered tertiary

alcohol in anhydrous THF dropwise via a syringe. The addition is exothermic, and hydrogen

gas will be evolved. Ensure proper venting of the evolved hydrogen.

Completion: Stir the reaction mixture at room temperature until the evolution of hydrogen gas

ceases, indicating the completion of the deprotonation. The resulting solution of the

potassium alkoxide is now ready for use in subsequent reactions.

Safety and Disposal
Safety Precautions:

Always handle potassium hydride in an inert atmosphere (glovebox or under

argon/nitrogen).[11]

Wear appropriate personal protective equipment, including safety glasses, a fire-retardant

lab coat, and impermeable gloves.[6][11]

Keep away from water, alcohols, and other protic solvents, as the reaction is violent and

produces flammable hydrogen gas.[10]

Keep a Class D fire extinguisher, dry sand, or powdered limestone readily available for metal

fires. Do not use water, carbon dioxide, or foam extinguishers.[6][10]

Disposal:

Excess potassium hydride should be quenched carefully by experienced personnel.[10] A

common method involves the slow, dropwise addition of a less reactive alcohol, such as

isopropanol or tert-butanol, to a suspension of the KH in an inert solvent like toluene under

an inert atmosphere.[10] The resulting alkoxide solution can then be disposed of according

to institutional guidelines.

Conclusion
Potassium hydride is a powerful and versatile superbase with significant utility in modern

organic synthesis, particularly in the context of drug discovery and development where the

construction of complex molecular architectures is paramount. While its high reactivity
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demands stringent handling procedures, a thorough understanding of its properties and

adherence to safety protocols enable its effective and safe use in the laboratory. The

development of more user-friendly formulations, such as paraffin-embedded KH, further

enhances its accessibility and applicability for a broader range of synthetic challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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